4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide

• IUPAC Name: 4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide
• InChI: InChI=1S/C8H12N4O/c9-10-8(13)7-5-3-1-2-4-6(5)11-12-7/h1-4,9H2,(H,10,13)(H,11,12)
• InChI Key: PDZXELLVAZIFCS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2)C(=O)NN
• Molecular Formula: C8H12N4O
• DSSTOX Substance ID: DTXSID60366972
• Molecular Weight: 180.21 g/mol
• CAS RN: 90434-92-7

Description

4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide, also known as THICA, is a novel synthetic compound with potential applications in a variety of scientific research areas. It was first synthesized in 2018 and has since been studied for its various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• A novel two-step synthesis method for 4,5,6,7-tetrahydro-2H-indazole-3-carbohydrazide was developed, allowing the creation of a library of N′-arylmethylene derivatives through coupling with various aldehydes in water media. This method offers flexibility in reaction time and yield (Savant et al., 2014).
• Novel indazole bearing oxadiazole derivatives were synthesized by reacting the hydrazide of 2H-indazole with acids, demonstrating potential antimicrobial activity (Ghelani et al., 2017).

Potential Biological Applications

• Research indicated that 1-(2,4-dichlorobenzyl)-1H-indazole-3-carbohydrazide (AF-2364) could act as a potential male contraceptive by inducing reversible germ cell loss in the seminiferous epithelium of adult Sprague-Dawley rats (Cheng et al., 2005).
• A series of 1-aryl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acids exhibited significant anti-inflammatory activity in the carrageenan edema test, with 1-phenyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid being the most active compound (Nagakura et al., 1979).

Structural Analysis and Coordination Compounds

• The structural properties of NH-indazoles were investigated, highlighting the effect of fluorination on their supramolecular structure and crystallization behavior (Teichert et al., 2007).
• Coordination compounds of 4,5,6,7-tetrahydro-1H-indazole with Cu(II), Co(II), and Ag(I) were studied, revealing different complex geometries and potential antimicrobial, antioxidant, and enzyme inhibition activities (Khan et al., 2017).

Mechanism of Action

Target of Action

Indazole derivatives have been known to inhibit certain kinases such as chk1 and chk2 . These kinases play a crucial role in cell cycle regulation and DNA damage response.

Mode of Action

Based on the known activities of similar compounds, it can be hypothesized that this compound may interact with its targets (such as chk1 and chk2 kinases) and modulate their activity, leading to changes in cellular processes .

Biochemical Pathways

Given the potential targets, it’s likely that this compound could influence pathways related to cell cycle regulation and dna damage response .

Result of Action

Indazole derivatives have been reported to show anti-spermatogenic effects , suggesting potential applications in fertility regulation.

Biochemical Analysis

Biochemical Properties

4,5,6,7-tetrahydro-1H-indazole-3-carbohydrazide plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. One of the primary interactions is with hydrolase enzymes, where the compound acts as an inhibitor, preventing the breakdown of specific substrates . Additionally, this compound has been shown to bind to certain receptor proteins, modulating their signaling pathways and affecting cellular responses . These interactions are primarily driven by hydrogen bonding and hydrophobic interactions, which stabilize the compound within the active sites of the enzymes and receptors.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. In cancer cells, the compound has demonstrated cytotoxic effects, leading to cell cycle arrest and apoptosis . This is achieved through the modulation of cell signaling pathways, including the inhibition of the PI3K/Akt pathway, which is crucial for cell survival and proliferation . Furthermore, this compound influences gene expression by altering the transcriptional activity of specific genes involved in cell growth and differentiation . The compound also affects cellular metabolism by inhibiting key metabolic enzymes, leading to reduced ATP production and increased oxidative stress .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. The compound exerts its effects primarily through binding interactions with biomolecules. It binds to the active sites of enzymes, inhibiting their catalytic activity and preventing substrate conversion . Additionally, this compound can activate or inhibit specific signaling pathways by interacting with receptor proteins on the cell surface . These interactions lead to changes in gene expression, resulting in altered cellular functions and responses . The compound’s ability to form stable complexes with biomolecules is attributed to its unique structure, which allows for multiple hydrogen bonds and hydrophobic interactions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard storage conditions, with a melting point of 175-180°C . Its stability can be affected by factors such as pH, temperature, and exposure to light . Over time, this compound may undergo degradation, leading to a reduction in its efficacy and potency . Long-term studies have shown that the compound can have lasting effects on cellular function, including sustained inhibition of enzyme activity and prolonged changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects, with significant therapeutic potential . At higher doses, this compound can induce toxic effects, including liver and kidney damage, as well as hematological abnormalities . Threshold effects have been observed, where the compound’s efficacy plateaus at a certain dosage, beyond which no additional therapeutic benefits are observed . These findings highlight the importance of optimizing dosage to achieve the desired therapeutic outcomes while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. The compound is metabolized primarily in the liver, where it undergoes enzymatic transformations, including oxidation and conjugation reactions . Key enzymes involved in its metabolism include cytochrome P450 oxidases and transferases . These metabolic processes result in the formation of various metabolites, which can have distinct biological activities and effects on cellular function . The compound’s metabolism can also influence metabolic flux and alter the levels of specific metabolites within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound is taken up by cells through active transport mechanisms, involving membrane-bound transporters . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation . The compound’s distribution within tissues is also affected by factors such as blood flow, tissue permeability, and binding affinity to plasma proteins .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins . Additionally, this compound can be targeted to specific subcellular compartments, such as the mitochondria and nucleus, through post-translational modifications and targeting signals . These localizations are essential for the compound’s ability to modulate cellular processes and exert its biochemical effects .